Cas no 1806905-56-5 (3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine
• CAS No: 1806905-56-5
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4871435
• Update Time: 2025-08-02

3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine

• Inchi： 1S/C7H3F3N2O/c8-5-1-3(6(9)10)4(2-11)7(13)12-5/h1,6H,(H,12,13)
• InChI Key： AWWQHTVNLWWOBC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NC(C=1C#N)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 361
• XLogP3: 0.6
• Topological Polar Surface Area: 52.9

Additional information on 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine

Comprehensive Overview of 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1806905-56-5)

3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1806905-56-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its cyano, difluoromethyl, and hydroxy functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular framework makes it a valuable intermediate for synthesizing compounds with enhanced biological activity and selectivity.

The growing interest in fluorinated pyridines stems from their ability to improve metabolic stability and bioavailability in drug design. Researchers are particularly intrigued by the difluoromethyl group, which mimics the steric and electronic properties of a methyl group while offering superior resistance to oxidative degradation. This attribute is critical in the development of next-generation therapeutics targeting chronic diseases, a topic frequently searched in AI-driven drug discovery platforms.

In agrochemical applications, 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine serves as a key building block for crop protection agents. Its fluoro and cyano substituents contribute to the compound's ability to disrupt pest metabolic pathways, aligning with the industry's push for sustainable pest control solutions. This resonates with current trends in green chemistry, a hot topic among environmental scientists and policymakers.

Synthetic routes to CAS 1806905-56-5 often involve multi-step processes, including halogenation and nucleophilic substitution reactions. The compound's purity and yield are critical factors for downstream applications, making process optimization a recurring theme in scientific literature. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this material, addressing common queries about quality control in fine chemical synthesis.

The versatility of 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine extends to material science, where its electron-withdrawing groups make it suitable for designing organic electronic materials. This application aligns with the surge in demand for flexible electronics and OLED technologies, frequently searched terms in materials science databases. Researchers are exploring its potential in creating more efficient charge transport layers for next-generation displays.

From a regulatory perspective, proper handling and storage of CAS 1806905-56-5 are essential, though it doesn't fall under restricted categories. Safety data sheets emphasize standard laboratory precautions, addressing common workplace safety concerns in chemical manufacturing environments. This practical information responds to frequent searches about chemical handling best practices in industrial settings.

The commercial availability of 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine through specialty chemical suppliers has expanded its accessibility to research institutions. Pricing trends and bulk synthesis options are common discussion points in procurement forums, reflecting the compound's growing importance in various sectors. Market analysts note increasing demand from contract research organizations engaged in drug discovery programs.

Future research directions for CAS 1806905-56-5 may explore its application in bioconjugation chemistry or as a scaffold for proteolysis-targeting chimeras (PROTACs), cutting-edge areas in medicinal chemistry. These potential applications connect with trending searches about targeted protein degradation strategies, demonstrating how this compound remains relevant to contemporary scientific challenges.

Environmental fate studies of 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine are becoming increasingly important, particularly regarding its biodegradation pathways. This aligns with global concerns about persistent organic pollutants and the pharmaceutical industry's focus on benign by design principles. Such studies address frequently asked questions about the ecological impact of synthetic intermediates.

In conclusion, 3-Cyano-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1806905-56-5) represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups continues to inspire innovation in drug development, agricultural science, and advanced materials, making it a subject of ongoing research interest worldwide.